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Abstract

This technical guide provides a comprehensive overview of the synthetic protocol,
physicochemical properties, and potential applications of the chemical compound 2-bromo-N-
(2,4-dimethylphenyl)acetamide. As a member of the a-haloacetamide class of molecules, this
compound holds significant potential as a versatile building block in medicinal chemistry and
organic synthesis. This document is intended for researchers, scientists, and professionals in
the field of drug development and chemical research, offering a detailed exploration of its
synthesis, predicted characteristics, and the broader context of its chemical family's biological
activity and safety considerations.

Chemical Identity and Structure

2-bromo-N-(2,4-dimethylphenyl)acetamide is a substituted aromatic amide. The core
structure consists of a 2,4-dimethylaniline moiety N-acylated with a bromoacetyl group. This
combination of an aromatic system and a reactive alkyl halide makes it a valuable intermediate
for further chemical modifications.
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Identifier Value

IUPAC Name 2-bromo-N-(2,4-dimethylphenyl)acetamide
CAS Number 255909-04-7

Molecular Formula C10H12BrNO

Molecular Weight 242.12 g/mol

Canonical SMILES CC1=CC(=C(C=C1)NC(=0O)CBr)C

INChl=1S/C10H12BrNO/c1-7-4-5-9(10(2)6-7)13-

InChl Key
8(14)3-12/h4-6H,3H2,1-2H3,(H,13,14)

Synthesis Protocol: N-Acylation of 2,4-
Dimethylaniline

The synthesis of 2-bromo-N-(2,4-dimethylphenyl)acetamide is most directly achieved
through the N-acylation of 2,4-dimethylaniline with a bromoacetylating agent. The following
protocol is a standard and reliable method adapted from general procedures for the synthesis
of N-aryl-2-bromoacetamides.

Reaction Principle

The lone pair of electrons on the nitrogen atom of the primary amine (2,4-dimethylaniline) acts
as a nucleophile, attacking the electrophilic carbonyl carbon of the bromoacetyl halide (e.g.,
bromoacetyl bromide or bromoacetyl chloride). A base is typically included to neutralize the
hydrogen halide byproduct formed during the reaction, driving the equilibrium towards the
product.

Experimental Workflow
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Caption: Synthetic workflow for 2-bromo-N-(2,4-dimethylphenyl)acetamide.
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Step-by-Step Methodology

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve 2,4-dimethylaniline (1.0 eq) and triethylamine
(1.2 eq) in anhydrous dichloromethane (DCM).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Addition of Acylating Agent: Add a solution of bromoacetyl bromide (1.1 eq) in anhydrous
DCM dropwise to the stirred solution over 30 minutes. Maintain the temperature at 0 °C
during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for an additional 2-4 hours. The progress of the reaction should be
monitored by thin-layer chromatography (TLC).

Quenching and Extraction: Once the reaction is complete, quench the reaction by adding
water. Transfer the mixture to a separatory funnel.

Aqueous Workup:

o Wash the organic layer with 1 M HCI to remove unreacted amine and triethylamine
hydrochloride.

o Wash with a saturated aqueous solution of NaHCOs to neutralize any remaining acid.
o Wash with brine to remove residual water.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0Oa),
filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water) or by column chromatography on silica gel using a hexane/ethyl
acetate gradient.

Physicochemical and Spectroscopic Properties
(Predicted)
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Due to the limited availability of experimental data for this specific compound, the following
properties are predicted based on computational models and comparison with analogous

structures.
Physicochemical Properties
Property Predicted Value
Melting Point 130-140 °C
Boiling Point > 300 °C (decomposes)
Soluble in acetone, ethyl acetate,
Solubility dichloromethane. Sparingly soluble in ethanol.
Insoluble in water.
LogP ~2.5

Predicted Spectroscopic Data
« 'H NMR (CDClsz, 400 MHz):

o

0 ~8.0-8.2 ppm (br s, 1H, -NH)

[¢]

5 ~7.0-7.2 ppm (M, 3H, Ar-H)

o

0 ~4.0 ppm (s, 2H, -CH2zBr)

o

0 ~2.3 ppm (s, 3H, Ar-CHs)

o

0 ~2.2 ppm (s, 3H, Ar-CHs)

e 13C NMR (CDCls, 100 MHz):

o & ~164 ppm (C=0)

o 0 ~135-138 ppm (Ar-C)

o 0 ~125-130 ppm (Ar-CH)
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o & ~30 ppm (-CHzBr)
o 0 ~17-21 ppm (Ar-CHs)
e IR (KBr, cm~1):
o ~3300 (N-H stretch)
o ~1670 (C=0 stretch, amide I)
o ~1530 (N-H bend, amide II)
o ~1250 (C-N stretch)
o ~650 (C-Br stretch)
e Mass Spectrometry (El):
o M™* peaks at m/z 241 and 243 (due to 7°Br and 8!Br isotopes)
o Fragment ions corresponding to the loss of Br, CO, and the bromoacetyl group.

Potential Applications and Biological Context
Role in Organic Synthesis

The primary utility of 2-bromo-N-(2,4-dimethylphenyl)acetamide lies in its role as a synthetic
intermediate. The presence of the a-bromo group makes the methylene carbon highly
susceptible to nucleophilic substitution. This allows for the facile introduction of a variety of
functional groups, leading to the synthesis of more complex molecules.

Potential in Medicinal Chemistry

o-Haloacetamides are a class of compounds known for their biological activity, often acting as
alkylating agents.[1] They can react with nucleophilic residues in biological macromolecules,
such as the thiol groups of cysteine residues in proteins.[1] This reactivity has been harnessed
in the design of enzyme inhibitors and other pharmacologically active compounds.
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Caption: Potential mechanism of action via protein alkylation.

While specific studies on the biological activity of 2-bromo-N-(2,4-dimethylphenyl)acetamide

are not readily available, its structural features suggest potential for investigation in areas such
as:

o Anticancer research: As an alkylating agent, it could be explored for its cytotoxic effects on
cancer cells.

e Enzyme inhibition: It could serve as a warhead for the development of covalent inhibitors
targeting enzymes with active site cysteine residues.
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e Antimicrobial studies: The disruption of essential microbial enzymes through alkylation is a
potential mechanism for antimicrobial activity.

Safety and Handling
5.1. Hazard Classification
Based on the general reactivity of a-haloacetamides, 2-bromo-N-(2,4-

dimethylphenyl)acetamide should be handled as a hazardous substance. The primary
hazards are expected to be:

Acute toxicity (oral): Likely harmful if swallowed.

Skin corrosion/irritation: Expected to be a skin irritant.

Serious eye damage/irritation: Likely to cause serious eye irritation.

Specific target organ toxicity (single exposure): May cause respiratory irritation.
5.2. Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.

o Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood.
o Storage: Store in a cool, dry, and dark place in a tightly sealed container.

» Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous
chemical waste.

Conclusion

2-bromo-N-(2,4-dimethylphenyl)acetamide is a valuable chemical intermediate with
significant potential for applications in organic synthesis and medicinal chemistry. While
experimental data for this specific compound is limited, this guide provides a robust, adaptable
synthetic protocol and a predictive overview of its properties based on established chemical
principles and data from analogous structures. Its role as a reactive building block, coupled
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with the known biological activities of the a-haloacetamide class, makes it a compound of
interest for further research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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